N-(6-fluorobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide

• IUPAC Name: N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C22H16FN3O3S/c23-14-8-9-16-20(11-14)30-22(25-16)26(12-15-5-3-4-10-24-15)21(27)19-13-28-17-6-1-2-7-18(17)29-19/h1-11,19H,12-13H2
• InChI Key: NBBUQMCGQJWHLX-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC2=CC=CC=C2O1)C(=O)N(CC3=CC=CC=N3)C4=NC5=C(S4)C=C(C=C5)F
• Molecular Formula: C22H16FN3O3S
• Molecular Weight: 421.4 g/mol

Description

N-(6-fluorobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide is a useful research compound. Its molecular formula is C22H16FN3O3S and its molecular weight is 421.45. The purity is usually 95%.
BenchChem offers high-quality N-(6-fluorobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(6-fluorobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

A study involving the synthesis of fluoro-substituted benzopyrans, closely related to the compound of interest, demonstrates significant anti-lung cancer activity. These compounds, after undergoing various chemical reactions, showed promising anticancer properties against human cancer cell lines, including lung, breast, and CNS cancers, at low concentrations compared to the reference drug 5-fluorodeoxyuridine. This highlights the potential of fluorobenzo derivatives in cancer research and therapy (Hammam et al., 2005).

Environmental Applications

Another study on N2,N6-di(thiazol-2-yl)pyridine-2,6-dicarboxamide derivatives showcased their effectiveness in removing heavy metals like Cd2+ and Zn2+ from industrial wastes using novel magnetic nanoadsorbents. This research indicates the compound's utility in environmental cleanup and pollution control, demonstrating its versatility beyond biomedical applications (Zargoosh et al., 2015).

Antibacterial and Antituberculosis Activity

Compounds structurally similar to the one have been explored for their antimicrobial properties. For instance, thiazole-aminopiperidine hybrids have been synthesized and evaluated as inhibitors of Mycobacterium tuberculosis GyrB, showing activity against both the ATPase assay and DNA gyrase supercoiling assay. These findings underscore the potential of such compounds in developing new antituberculosis drugs (Jeankumar et al., 2013).

Antimicrobial Activity

Additionally, derivatives of 2-aminobenzothiazoles, which share a thematic chemical lineage with the compound of interest, have demonstrated significant antimicrobial activity. These compounds, synthesized from substituted N-(benzo[d]thiazol-2-yl)-2-chloroacetamide/bromopropanamide, showed good activity against Methicillin-resistant Staphylococcus aureus (MRSA) and other microbial strains, indicating their potential in addressing antimicrobial resistance (Anuse et al., 2019).